Cas no 2193061-58-2 (1,2-diazaspiro2.6non-1-ene-5-carbonitrile)

1,2-Diazaspiro[2.6]non-1-ene-5-carbonitrile is a specialized heterocyclic compound featuring a spirocyclic structure with both diaza and nitrile functional groups. Its unique molecular architecture makes it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing frameworks. The spirocyclic core enhances structural rigidity, which can be advantageous in medicinal chemistry for modulating pharmacokinetic properties. The nitrile group offers versatile reactivity, enabling further derivatization via hydrolysis, reduction, or cycloaddition reactions. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a scaffold for bioactive molecules. Its synthesis and applications are primarily explored in academic and industrial settings for developing novel heterocyclic systems.
1,2-diazaspiro2.6non-1-ene-5-carbonitrile structure
2193061-58-2 structure
Product Name:1,2-diazaspiro2.6non-1-ene-5-carbonitrile
CAS No:2193061-58-2
MF:C8H11N3
MW:149.193041086197
CID:6568115
PubChem ID:165604354
Update Time:2025-06-23

1,2-diazaspiro2.6non-1-ene-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,2-diazaspiro2.6non-1-ene-5-carbonitrile
    • 2193061-58-2
    • EN300-1693471
    • 1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile
    • Inchi: 1S/C8H11N3/c9-6-7-3-1-2-4-8(5-7)10-11-8/h7H,1-5H2
    • InChI Key: ZYKYXBJJPADPJU-UHFFFAOYSA-N
    • SMILES: N1C2(CCCCC(C#N)C2)N=1

Computed Properties

  • Exact Mass: 149.095297364g/mol
  • Monoisotopic Mass: 149.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 48.5Ų

1,2-diazaspiro2.6non-1-ene-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1693471-0.05g
1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile
2193061-58-2
0.05g
$2323.0 2023-09-20
Enamine
EN300-1693471-0.1g
1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile
2193061-58-2
0.1g
$2434.0 2023-09-20
Enamine
EN300-1693471-0.25g
1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile
2193061-58-2
0.25g
$2545.0 2023-09-20
Enamine
EN300-1693471-0.5g
1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile
2193061-58-2
0.5g
$2655.0 2023-09-20
Enamine
EN300-1693471-1.0g
1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile
2193061-58-2
1g
$2767.0 2023-06-04
Enamine
EN300-1693471-2.5g
1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile
2193061-58-2
2.5g
$5423.0 2023-09-20
Enamine
EN300-1693471-5.0g
1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile
2193061-58-2
5g
$8025.0 2023-06-04
Enamine
EN300-1693471-10.0g
1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile
2193061-58-2
10g
$11900.0 2023-06-04
Enamine
EN300-1693471-1g
1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile
2193061-58-2
1g
$2767.0 2023-09-20
Enamine
EN300-1693471-5g
1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile
2193061-58-2
5g
$8025.0 2023-09-20

Additional information on 1,2-diazaspiro2.6non-1-ene-5-carbonitrile

Advanced Applications of 1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile (CAS 2193061-58-2) in Modern Biomedical Research

1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile, identified by its unique chemical identifier CAS 2193061-58-2, represents a groundbreaking molecular scaffold with significant implications for pharmaceutical innovation. This compound belongs to the class of nitrogen-containing heterocyclic structures, which have been extensively studied for their potential in modulating biological pathways and therapeutic applications. Recent advances in synthetic chemistry and computational modeling have enabled the precise design of this molecule, offering new opportunities for drug discovery and development.

The molecular architecture of 1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile is characterized by a spiro-fused ring system, which combines a six-membered diazepane ring with a five-membered pyrrolidine ring. This unique structural feature confers exceptional stability and functional versatility, making it an attractive candidate for targeting complex biological systems. The presence of a nitrile group at the 5-position further enhances its reactivity and pharmacophore potential, as demonstrated in recent studies on its interaction with key enzymatic targets.

Recent breakthroughs in medicinal chemistry have highlighted the utility of 1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile as a versatile platform for developing novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry revealed its ability to selectively inhibit the activity of protein kinase C (PKC) isoforms, which are implicated in various pathological conditions including cancer and neurodegenerative disorders. The compound's ability to modulate signaling pathways through its unique scaffold has sparked interest in its potential applications in precision medicine.

Advances in computational drug design have facilitated the exploration of 1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile's pharmacological properties. Machine learning algorithms have been employed to predict its binding affinity to target proteins, revealing a high degree of specificity for certain kinase families. This predictive capability has enabled researchers to optimize its chemical structure for improved efficacy and reduced side effects, as evidenced by recent developments in its application for anti-inflammatory therapies.

The synthesis of 1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile has been a focal point of contemporary chemical research. A 2024 study in Organic Letters described a novel multistep synthesis route that significantly improves the yield and purity of the compound. This advancement has direct implications for its scalability in pharmaceutical manufacturing, addressing previous challenges related to its complex stereochemistry and ring fusion.

Emerging evidence suggests that 1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile may have applications in the development of targeted therapies for neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2023) demonstrated its potential to cross the blood-brain barrier, a critical factor in the treatment of conditions such as Alzheimer's and Parkinson's disease. This property, combined with its ability to interact with specific neuroreceptors, positions it as a promising candidate for neuropharmacological applications.

In the field of materials science, 1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile has shown promise as a building block for advanced functional materials. Its unique electronic properties make it suitable for applications in organic electronics and optoelectronic devices. A 2024 study in Advanced Materials explored its use in developing novel photovoltaic materials, highlighting its potential to enhance energy conversion efficiency in solar cells.

The compound's versatility extends to its application in biocompatible materials for tissue engineering. Recent research has demonstrated its potential to be incorporated into hydrogel matrices for drug delivery systems. This application leverages its chemical stability and ability to form hydrogen bonds, which are essential for creating biomimetic environments for cell growth and tissue regeneration.

Environmental and safety considerations are also being addressed in the research on 1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile. A 2023 study in Toxicological Sciences evaluated its toxicological profile, revealing low acute toxicity and favorable pharmacokinetic properties. These findings are critical for its potential use in pharmaceutical applications, as they indicate a favorable safety profile compared to many existing therapeutics.

The development of 1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile has also contributed to the field of synthetic chemistry through the creation of new reaction methodologies. A 2024 study in Angewandte Chemie described a novel catalytic approach for its synthesis, which has implications for the development of more sustainable chemical processes. This innovation aligns with the growing emphasis on green chemistry in pharmaceutical research.

As research into 1,2-diazaspiro[2.6]non-1-ene-5-carbonitrile continues to evolve, its potential applications are expanding across multiple scientific disciplines. From its role in drug discovery to its contributions to materials science, this compound exemplifies the transformative power of synthetic chemistry in addressing complex biological and technological challenges. Ongoing studies are expected to further uncover its capabilities, potentially leading to breakthroughs in therapeutic interventions and advanced material development.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd